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Compound of Interest

Compound Name: Brazergoline

CAS No.: 60019-20-7

Cat. No.: B1626298

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Brazergoline, a notable ergoline derivative, has garnered interest within the scientific

community for its potential pharmacological applications. As a dopamine agonist, its unique

structure, characterized by a bromine substituent at the 2-position of the ergoline core and a

specific amide moiety at the 8-position, dictates its interaction with biological targets. This

technical guide provides a comprehensive overview of a plausible synthetic pathway for

Brazergoline, compiled from analogous chemical literature. The synthesis is presented as a

multi-step process, commencing with the construction of the core ergoline scaffold, followed by

functional group manipulations to introduce the requisite substituents. This document details

the experimental protocols, summarizes quantitative data, and provides visualizations of the

synthetic route to aid researchers in the replication and further development of ergoline-based

compounds.

Proposed Synthetic Pathway Overview
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The synthesis of Brazergoline can be envisioned through a convergent strategy, beginning

with the preparation of the key intermediate, 6-methylergoline-8-carboxylic acid. This

intermediate then undergoes amidation, followed by a regioselective bromination to yield the

final product.

A visual representation of the proposed synthetic workflow is provided below:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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